![molecular formula C13H10N4O2S B5603599 5-(2-furyl)-4-{[3-(2-furyl)-2-propen-1-ylidene]amino}-4H-1,2,4-triazole-3-thiol](/img/structure/B5603599.png)
5-(2-furyl)-4-{[3-(2-furyl)-2-propen-1-ylidene]amino}-4H-1,2,4-triazole-3-thiol
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Overview
Description
Synthesis Analysis
The synthesis of triazole derivatives, including those similar to the compound , often involves cyclization reactions. For instance, the basic nucleus of triazole derivatives can be synthesized via the cyclization of potassium dithiocarbazinate with hydrazine hydrate using water as a solvent under reflux conditions. This method has been applied to produce compounds like "4-(benzylideneamino)-5-phenyl -4H-1,2,4 – triazole-3-thiol" (Schiff base), which shares a similar synthesis pathway with our compound of interest (Singh & Kandel, 2013).
Molecular Structure Analysis
The molecular structure of triazole derivatives has been extensively studied using X-ray diffraction and molecular modeling techniques. For example, the structural and conformational features of a related compound, "4-(2-phenylethyl)-5-(2-furyl)-2, 4-dihydro-3H-1,2,4-triazole-3-thione," were investigated, revealing important insights into its geometry and stability, which can provide a basis for understanding the molecular structure of our compound (Karayel & Özbey, 2008).
Chemical Reactions and Properties
The chemical reactions of triazole derivatives can vary widely depending on the substituents present in the molecule. For instance, the reactivity of "4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol" with aldehydes to form new derivatives highlights the compound's versatility in chemical transformations (Zozulynets, Kaplaushenko, & Korzhova, 2021).
properties
IUPAC Name |
3-(furan-2-yl)-4-[(E)-[(E)-3-(furan-2-yl)prop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N4O2S/c20-13-16-15-12(11-6-3-9-19-11)17(13)14-7-1-4-10-5-2-8-18-10/h1-9H,(H,16,20)/b4-1+,14-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFBXSWZKKQOHQG-QGUONYHJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=CC=NN2C(=NNC2=S)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C/C=N/N2C(=NNC2=S)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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